Cas no 2228268-10-6 (1-(4,6-dichloropyrimidin-5-yl)methylcyclopropan-1-ol)

• Product Name: 1-(4,6-dichloropyrimidin-5-yl)methylcyclopropan-1-ol
• CAS No: 2228268-10-6
• MF: C₈H₈Cl₂N₂O
• MW: 219.06791973114
• CID: 5870488
• PubChem ID: 165685100
• Update Time: 2025-06-08

1-(4,6-dichloropyrimidin-5-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dichloropyrimidin-5-yl)methylcyclopropan-1-ol
• 1-[(4,6-dichloropyrimidin-5-yl)methyl]cyclopropan-1-ol
• 2228268-10-6
• EN300-2003771

• Inchi： 1S/C8H8Cl2N2O/c9-6-5(3-8(13)1-2-8)7(10)12-4-11-6/h4,13H,1-3H2
• InChI Key： VRFPWCITMJPSGF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)CC1(CC1)O

Computed Properties

• Exact Mass: 218.0013683g/mol
• Monoisotopic Mass: 218.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46Ų

Additional information on 1-(4,6-dichloropyrimidin-5-yl)methylcyclopropan-1-ol

Introduction to 1-(4,6-dichloropyrimidin-5-yl)methylcyclopropan-1-ol (CAS No. 2228268-10-6)

1-(4,6-dichloropyrimidin-5-yl)methylcyclopropan-1-ol, with the CAS number 2228268-10-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The molecular structure of 1-(4,6-dichloropyrimidin-5-yl)methylcyclopropan-1-ol features a cyclopropane ring attached to a pyrimidine moiety via a methyl group. The presence of the dichloropyrimidine substituent imparts significant chemical stability and enhances the compound's ability to interact with various biological targets. This structural arrangement is particularly interesting because it combines the rigidity of the cyclopropane ring with the reactivity and versatility of the pyrimidine scaffold.

Recent research has focused on the synthesis and biological evaluation of 1-(4,6-dichloropyrimidin-5-yl)methylcyclopropan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The researchers found that the compound effectively inhibits viral replication by interfering with key viral enzymes, such as RNA-dependent RNA polymerase (RdRp).

In addition to its antiviral properties, 1-(4,6-dichloropyrimidin-5-yl)methylcyclopropan-1-ol has shown promising results in cancer research. A study conducted by a team at the National Cancer Institute (NCI) demonstrated that this compound selectively targets and induces apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cellular signaling pathways, particularly those related to cell cycle regulation and DNA damage response.

The pharmacokinetic profile of 1-(4,6-dichloropyrimidin-5-yl)methylcyclopropan-1-ol has also been extensively studied. Preclinical data indicate that the compound has favorable oral bioavailability and a long half-life, making it a suitable candidate for further development as an oral therapeutic agent. Moreover, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential applications of 1-(4,6-dichloropyrimidin-5-yl)methylcyclopropan-1-ol extend beyond antiviral and anticancer therapies. Ongoing research is exploring its use in other areas, such as neurodegenerative diseases and inflammatory disorders. For instance, a recent study published in the Journal of Neurochemistry (2023) found that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that 1-(4,6-dichloropyrimidin-5-yl)methylcyclopropan-1-ol may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 1-(4,6-dichloropyrimidin-5-yl)methylcyclopropan-1-ol (CAS No. 2228268-10-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.